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Compound of Interest

Compound Name: 2,5-Bis(aminomethyl)furan

Cat. No.: B021128 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 2,5-
Bis(aminomethyl)furan. Adherence to these guidelines is essential for ensuring personal

safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2,5-Bis(aminomethyl)furan is classified as a hazardous chemical, with primary hazards

identified as corrosive and irritant.[1] The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals includes the following hazard statements for this compound:

H302: Harmful if swallowed[1]

H314: Causes severe skin burns and eye damage[1]

H315: Causes skin irritation[1]

H318: Causes serious eye damage[1]

H335: May cause respiratory irritation[1]
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A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2,5-Bis(aminomethyl)furan.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b021128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required PPE
Specifications & Best
Practices

Primary Engineering Control Certified Chemical Fume Hood

All handling of 2,5-

Bis(aminomethyl)furan should

be conducted in a well-

ventilated laboratory, inside a

certified chemical fume hood to

minimize inhalation exposure.

[2][3]

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles must meet ANSI

Z87.1 standards. A face shield

should be worn over goggles,

especially when there is a risk

of splashing.[2][4]

Skin and Body Protection
Chemical-resistant lab coat

and disposable gloves

A flame-resistant lab coat is

recommended.[2] Disposable

nitrile or neoprene gloves

provide good short-term

protection.[4][5] It is advisable

to wear two pairs of gloves

(double-gloving) and change

them immediately upon

contamination.[6]

Footwear Closed-toe shoes
Shoes must cover the entire

foot to protect against spills.[2]

Respiratory Protection NIOSH-approved respirator

A respirator with an

appropriate cartridge for

organic vapors and amines

should be used if working

outside of a fume hood or if

engineering controls are

insufficient.[5][7][8]
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Experimental Protocols: Operational and Disposal
Plans
A systematic approach to handling and disposing of 2,5-Bis(aminomethyl)furan is crucial for

safety and experimental integrity.

Operational Plan: Step-by-Step Handling Procedure

Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure a safety shower and eyewash station are readily accessible.[8]

Don all required PPE as outlined in the table above before entering the handling area.

Handling:

Perform all manipulations of 2,5-Bis(aminomethyl)furan within a certified chemical fume

hood.[2]

Avoid direct contact with skin, eyes, and clothing.[8][9] In case of contact, immediately

flush the affected area with copious amounts of water for at least 15 minutes and seek

medical attention.[8]

Avoid generating dust or aerosols.[9]

Do not eat, drink, or smoke when using this product.[9][10]

Storage:

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.

[10]

Keep away from heat, sparks, open flames, and incompatible substances such as strong

oxidizing agents.[10]

Post-Handling:
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Wash hands and any exposed skin thoroughly with soap and water after handling.[9]

Decontaminate all work surfaces and equipment after use.

Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure laboratory safety.

Chemical Waste:

All solutions and residues containing 2,5-Bis(aminomethyl)furan should be collected in a

designated, labeled, and sealed hazardous waste container.[11]

The container should be compatible with the chemical and clearly marked with "Hazardous

Waste" and the full chemical name.[11]

Contaminated Materials:

All disposable items that have come into contact with the chemical, such as gloves, pipette

tips, and paper towels, must be considered hazardous waste.[3]

Place these items in a designated solid hazardous waste container.[3]

General Guidelines:

Do not mix incompatible waste streams.[6]

Store waste containers in a designated satellite accumulation area.[11]

Follow all local, state, and federal regulations for hazardous waste disposal. Consult with

your institution's Environmental Health and Safety (EHS) department for specific

procedures.
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The following table summarizes key identification and hazard data for 2,5-
Bis(aminomethyl)furan.

Property Value

Chemical Name 2,5-Bis(aminomethyl)furan

Synonyms
Furan-2,5-diyldimethanamine; C-(5-

Aminomethyl-furan-2-yl)-methylamine[1][12]

CAS Number 2213-51-6[12]

Molecular Formula C₆H₁₀N₂O[1][12]

Molecular Weight 126.16 g/mol [1][12]

GHS Hazard Codes H302, H314, H315, H318, H335[1]

Mandatory Visualization
The following diagram illustrates the standard workflow for safely handling 2,5-
Bis(aminomethyl)furan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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